3-Bromotoluene 3-Bromotoluene 3-Bromotoluene is an electron-rich aryl bromide. It participates in the Heck reaction. 3-Bromotoluene undergoes palladium-catalyzed cyanation reaction in the presence of K4[Fe(CN)6] as the cyanide surrogate. It undergoes palladium-catalysed reaction with alkynyltriarylborates to yield trisubstituted alkenylboranes.
M-bromotoluene is a clear colorless liquid. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 591-17-3
VCID: VC21189723
InChI: InChI=1S/C7H7Br/c1-6-3-2-4-7(8)5-6/h2-5H,1H3
SMILES: CC1=CC(=CC=C1)Br
Molecular Formula: C7H7Br
Molecular Weight: 171.03 g/mol

3-Bromotoluene

CAS No.: 591-17-3

Cat. No.: VC21189723

Molecular Formula: C7H7Br

Molecular Weight: 171.03 g/mol

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3-Bromotoluene - 591-17-3

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Description 3-Bromotoluene is an electron-rich aryl bromide. It participates in the Heck reaction. 3-Bromotoluene undergoes palladium-catalyzed cyanation reaction in the presence of K4[Fe(CN)6] as the cyanide surrogate. It undergoes palladium-catalysed reaction with alkynyltriarylborates to yield trisubstituted alkenylboranes.
M-bromotoluene is a clear colorless liquid. (NTP, 1992)
CAS No. 591-17-3
Molecular Formula C7H7Br
Molecular Weight 171.03 g/mol
IUPAC Name 1-bromo-3-methylbenzene
Standard InChI InChI=1S/C7H7Br/c1-6-3-2-4-7(8)5-6/h2-5H,1H3
Standard InChI Key WJIFKOVZNJTSGO-UHFFFAOYSA-N
SMILES CC1=CC(=CC=C1)Br
Canonical SMILES CC1=CC(=CC=C1)Br
Boiling Point 362.7 °F at 760 mm Hg (NTP, 1992)
183.7 °C
183.7 °C at 760 mm Hg
Colorform LIQUID
Flash Point 140 °F (NTP, 1992)
Melting Point -40 °F (NTP, 1992)
-39.8 °C

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